Cas no 2171621-74-0 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid
• CAS No: 2171621-74-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6027098
• PubChem ID: 165528455
• Update Time: 2025-06-13

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid
• 2171621-74-0
• EN300-1494778
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)22(25(30)29-14-8-7-13-24(29)26(31)32)15-28-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： KHHZPSISZBWJAR-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid

Introduction to 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid (CAS No. 2171621-74-0)

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid, identified by its CAS number 2171621-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The Fmoc group is particularly noteworthy as it is commonly employed in solid-phase peptide synthesis (SPPS), a widely used technique for the preparation of peptides and proteins. The incorporation of the Fmoc moiety into 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid suggests that this compound could serve as a valuable intermediate in the synthesis of more complex biomolecules. Additionally, the piperidine ring is a common structural motif in many bioactive compounds, known for its ability to enhance binding affinity and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Piperidine derivatives, in particular, have been extensively studied due to their favorable pharmacokinetic properties and their role as key pharmacophores in various drug candidates. The structural features of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid, such as the presence of both amide and ester functionalities, make it a promising candidate for further exploration in this context.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward understanding their biological activity. The CAS number 2171621-74-0 serves as a unique identifier for this compound, facilitating its recognition and study within scientific literature. Researchers have been increasingly interested in exploring the potential of this molecule due to its structural complexity and the diverse range of functional groups it possesses.

The fluorenylmethoxycarbonyl group not only aids in synthetic applications but also contributes to the overall stability and reactivity of the molecule. This makes 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid a versatile building block for further chemical modifications. Such modifications can be tailored to enhance specific biological activities, such as receptor binding or enzyme inhibition, making it a valuable asset in drug design libraries.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting various disease pathways. The structural scaffold of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid aligns well with this trend, as it incorporates multiple pharmacophoric elements that can interact with biological targets. For instance, the piperidine ring can mimic natural substrates or bind to specific pockets on enzymes or receptors, while the amide bond provides a site for further derivatization.

One particularly exciting area of research is the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Piperidine-based kinase inhibitors have shown great promise due to their ability to selectively target aberrant signaling pathways. The presence of both an amide and an ester moiety in 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-2-carboxylic acid suggests that it could be modified to produce potent inhibitors with improved selectivity and efficacy.

Another emerging field where this compound holds potential is in the development of antiviral agents. Viruses often rely on host enzymes for replication, making them susceptible to inhibition by small molecule drugs. The structural complexity of 1-{2-( ({(9H-fluoren - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) m e t h y l - 3 - m e t h y l b u t a n o y l } p i p e r i d i n e - 2 - c a r b o x y l i c a c i d ) ( C A S N o . 2171621 - 74 - 0 ) allows for modifications that could enhance its ability to interfere with viral replication processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions or asymmetric synthesis, may be employed to introduce specific stereocenters or functional groups with high precision. These methods are crucial for producing analogs with enhanced biological activity while maintaining structural integrity.

In conclusion, 1-{2-( ({(9H-fluoren - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) m e t h y l - 3 - m e t h y l b u t a n o y l } p i p e r i d i n e - 2 - c a r b o x y l i c a c i d ) ( C A S N o . 2171621 - 74 - 0 ) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in shaping the future of medicine.